molecular formula C23H27N3O2 B8481346 4-[4-(2-Methoxy-ethoxy)-phenyl]-4-[4-(1H-pyrazol-4-yl)-phenyl]-piperidine CAS No. 857531-81-8

4-[4-(2-Methoxy-ethoxy)-phenyl]-4-[4-(1H-pyrazol-4-yl)-phenyl]-piperidine

Cat. No.: B8481346
CAS No.: 857531-81-8
M. Wt: 377.5 g/mol
InChI Key: WZTPTWWAPVMONU-UHFFFAOYSA-N
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Description

4-[4-(2-Methoxy-ethoxy)-phenyl]-4-[4-(1H-pyrazol-4-yl)-phenyl]-piperidine is a useful research compound. Its molecular formula is C23H27N3O2 and its molecular weight is 377.5 g/mol. The purity is usually 95%.
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Properties

CAS No.

857531-81-8

Molecular Formula

C23H27N3O2

Molecular Weight

377.5 g/mol

IUPAC Name

4-[4-(2-methoxyethoxy)phenyl]-4-[4-(1H-pyrazol-4-yl)phenyl]piperidine

InChI

InChI=1S/C23H27N3O2/c1-27-14-15-28-22-8-6-21(7-9-22)23(10-12-24-13-11-23)20-4-2-18(3-5-20)19-16-25-26-17-19/h2-9,16-17,24H,10-15H2,1H3,(H,25,26)

InChI Key

WZTPTWWAPVMONU-UHFFFAOYSA-N

Canonical SMILES

COCCOC1=CC=C(C=C1)C2(CCNCC2)C3=CC=C(C=C3)C4=CNN=C4

Origin of Product

United States

Synthesis routes and methods

Procedure details

4-(4-Bromo-phenyl)-4-[4-(2-methoxy-ethoxy)-phenyl]-piperidine-1-carboxylic acid tert-butyl ester was reacted with 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)1H-pyrazole following the procedure set out in Example 1, substituting tetrakis triphenylphosphine palladium (0) as catalyst, the title compound was obtained. LC/MS: (PS-A2) Rt 3.27 [M+H]+ 478.
Name
4-(4-Bromo-phenyl)-4-[4-(2-methoxy-ethoxy)-phenyl]-piperidine-1-carboxylic acid tert-butyl ester
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
tetrakis triphenylphosphine palladium (0)
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Two

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